Cas no 1381944-53-1 (Methyl 3-(4-Cbz-aminophenyl)-4-fluorobenzoate)

Methyl 3-(4-Cbz-aminophenyl)-4-fluorobenzoate is a fluorinated benzoate derivative featuring a carbobenzyloxy (Cbz)-protected amine group. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and bioactive molecules. The presence of the Cbz-protected amine ensures selective deprotection under mild conditions, facilitating further functionalization. The fluorine substituent enhances reactivity and influences electronic properties, making it valuable for structure-activity relationship studies. Its ester group provides a handle for hydrolysis or transesterification, enabling diverse downstream modifications. The compound's well-defined structure and stability under standard conditions make it a reliable building block for medicinal chemistry and materials science applications.
Methyl 3-(4-Cbz-aminophenyl)-4-fluorobenzoate structure
1381944-53-1 structure
Product Name:Methyl 3-(4-Cbz-aminophenyl)-4-fluorobenzoate
CAS No:1381944-53-1
MF:C22H18FNO4
MW:379.381029605865
MDL:MFCD22375074
CID:1037592
PubChem ID:70701215
Update Time:2025-10-13

Methyl 3-(4-Cbz-aminophenyl)-4-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4'-(((benzyloxy)carbonyl)amino)-6-fluoro-[1,1'-biphenyl]-3-carboxylate
    • METHYL 4'-{[(BENZYLOXY)CARBONYL]AMINO}-6-FLUORO-[1,1'-BIPHENYL]-3-CARBOXYLATE
    • BS-21335
    • 1381944-53-1
    • MFCD22375074
    • CS-0211553
    • [1,1'-Biphenyl]-3-carboxylic acid, 6-fluoro-4'-[[(phenylmethoxy)carbonyl]amino]-, methyl ester
    • Methyl4'-(((benzyloxy)carbonyl)amino)-6-fluoro-[1,1'-biphenyl]-3-carboxylate
    • Methyl 3-(4-Cbz-aminophenyl)-4-fluorobenzoate
    • methyl 4-fluoro-3-[4-(phenylmethoxycarbonylamino)phenyl]benzoate
    • MDL： MFCD22375074
    • Inchi： 1S/C22H18FNO4/c1-27-21(25)17-9-12-20(23)19(13-17)16-7-10-18(11-8-16)24-22(26)28-14-15-5-3-2-4-6-15/h2-13H,14H2,1H3,(H,24,26)
    • InChI Key： MPOOGJWTNXITSO-UHFFFAOYSA-N
    • SMILES： FC1=CC=C(C(=O)OC)C=C1C1C=CC(=CC=1)NC(=O)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 379.12200
  • Monoisotopic Mass: 379.12198622g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 8
  • Complexity: 515
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 64.6Ų

Experimental Properties

  • PSA: 64.63000
  • LogP: 5.10100

Methyl 3-(4-Cbz-aminophenyl)-4-fluorobenzoate Customs Data

  • HS CODE：2924299090
  • Customs Data：

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Methyl 3-(4-Cbz-aminophenyl)-4-fluorobenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M330688-100mg
Methyl 3-(4-Cbz-aminophenyl)-4-fluorobenzoate
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abcr
AB335783-1 g
Methyl 3-(4-Cbz-aminophenyl)-4-fluorobenzoate; 98%
 1381944-53-1
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 €246.00 2023-04-26
abcr
AB335783-5 g
Methyl 3-(4-Cbz-aminophenyl)-4-fluorobenzoate; 98%
 1381944-53-1
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 €654.00 2023-04-26
Alichem
A019115318-10g
Methyl 4'-(((benzyloxy)carbonyl)amino)-6-fluoro-[1,1'-biphenyl]-3-carboxylate
 1381944-53-1 95%
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 587.10 USD 2021-05-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M181374-1g
Methyl 3-(4-Cbz-aminophenyl)-4-fluorobenzoate
 1381944-53-1 98%
1g
 ¥7272.90 2023-09-01
abcr
AB335783-1g
Methyl 3-(4-Cbz-aminophenyl)-4-fluorobenzoate, 98%; .
 1381944-53-1 98%
1g
 €246.00 2025-04-21
abcr
AB335783-5g
Methyl 3-(4-Cbz-aminophenyl)-4-fluorobenzoate, 98%; .
 1381944-53-1 98%
5g
 €654.00 2025-04-21

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